Cas no 151920-57-9 (1H-Benzimidazole-4,7-diol,2-ethenyl-1-methyl-)

• Product Name: 1H-Benzimidazole-4,7-diol,2-ethenyl-1-methyl-
• CAS No: 151920-57-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 99388
• PubChem ID: 10261917
• Update Time: 2025-04-18

1H-Benzimidazole-4,7-diol,2-ethenyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,7-diol,2-ethenyl-1-methyl-
• 2-ethenyl-1-methylbenzimidazole-4,7-diol
• 1H-Benzimidazole-4,7-diol,2-ethenyl-1-methyl-(9CI)
• 151920-57-9
• 1-Methyl-2-vinyl-1H-benzo[d]imidazole-4,7-diol

• Inchi： 1S/C10H10N2O2/c1-3-8-11-9-6(13)4-5-7(14)10(9)12(8)2/h3-5,13-14H,1H2,2H3
• InChI Key： ICDBMRIILLFXLX-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2=C1N(C)C(C=C)=N2)O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.3Ų